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Compound of Interest

Compound Name: Moxalactam

Cat. No.: B10761218

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Moxalactam. The following procedural steps and
data are designed to ensure the safe handling, storage, and disposal of this synthetic oxa-3-
lactam antibiotic.

Hazard Identification and Personal Protective
Equipment (PPE)

Moxalactam is classified as a hazardous substance that can cause allergic skin reactions and
may lead to allergy or asthma symptoms or breathing difficulties if inhaled.[1][2][3][4] Therefore,
strict adherence to safety protocols and the use of appropriate personal protective equipment
are mandatory.

Recommended Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Chemotherapy-rated, )
) - To prevent skin contact and
Gloves disposable nitrile or latex

allergic reactions.[3]
gloves.[5][6]

Safety glasses with side
) ) ) To protect eyes from dust and
Eye Protection shields or chemical splash

splashes.
goggles.[2][4]

Required when ventilation is

inadequate or when handling
) ) NIOSH/MSHA-approved )
Respiratory Protection ] powder outside of a
respirator.[2][4] )
containment system to prevent

inhalation.[4]

Disposable, long-sleeved To protect skin and clothing
Lab Coat/Gown N
gown.[3][4] from contamination.

Step-by-Step Handling and Storage Procedures

1.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE, including gloves and eye protection, during inspection.
Verify that the product label matches the order information.

. Preparation and Weighing (for solid form):

Conduct all manipulations of Moxalactam powder in a certified chemical fume hood or other
ventilated enclosure to minimize inhalation exposure.[1]

Before handling, ensure all necessary PPE is correctly donned.
Use dedicated spatulas and weighing boats.

Avoid generating dust during handling.[7]
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3. Solution Preparation:

e Prepare solutions in a well-ventilated area, preferably within a fume hood.
o Moxalactam is soluble in water and DMSO.[8][9]

e When dissolving, add the solvent to the powder slowly to avoid splashing.

e Agueous solutions should ideally be used fresh; it is not recommended to store them for
more than one day.[8]

4. Storage:

» Store Moxalactam in a tightly sealed container in a freezer at -20°C for long-term stability.[2]

[8]

o For shorter periods, storage at 2-8°C may be acceptable, but always refer to the
manufacturer's specific recommendations.[9][10]

o Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at
-80°C for up to 6 months or -20°C for up to 1 month.[11]

5. In Case of a Spill:
» Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection, before cleaning up the spill.

» For small spills of solid material, gently cover with an inert absorbent material and collect into
a sealed container for disposal.

 For liquid spills, absorb with an inert material and place in a sealed container.

o Decontaminate the spill area with an appropriate cleaning agent.

Quantitative Data
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Parameter Value Reference
Solubility in Water ~50 mg/mL [819]
Solubility in DMSO ~5 mg/mL [8]

Acute Toxicity (Oral TDLO,

man)

571 mg/kg / 20 days

(intermittent)

[1]

Acute Toxicity (Oral LD50, rat) >10 g/kg [1]
Acute Toxicity (Intraperitoneal

8,100 mg/kg [1]
LD50, rat)
Acute Toxicity (Subcutaneous

9 g/kg [1]

LD50, rat)

Disposal Plan

All Moxalactam waste, including empty containers, contaminated PPE, and unused material,

must be disposed of as hazardous chemical waste.

1. Waste Segregation:

e Collect all solid waste (e.g., contaminated gloves, wipes, and empty vials) in a designated,

labeled hazardous waste container.

o Collect liquid waste containing Moxalactam in a separate, labeled hazardous waste

container.

2. Disposal Procedure:

o Dispose of all waste materials through your institution's environmental health and safety

(EHS) office.[7]

¢ Do not pour Moxalactam solutions down the drain.[1][12]

o Follow all local, state, and federal regulations for hazardous waste disposal.
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Handling Workflow Diagram
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Caption: Workflow for the safe handling of Moxalactam from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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